N-(2,5-dimethoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C18H17N3O4S/c1-23-12-5-7-15(24-2)14(10-12)19-17(22)11-26-18-8-6-13(20-21-18)16-4-3-9-25-16/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: MSKVALZWSZVWBK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN=C(C=C2)C3=CC=CO3
• Molecular Formula: C18H17N3O4S
• Molecular Weight: 371.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide, also known as DMFPYPSA, is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

N-(2,5-dimethoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide has been shown to bind to the sigma-1 receptor and the dopamine transporter. It is thought that its activity at these proteins may be responsible for its observed effects on pain perception, memory, and mood regulation.
Biochemical and Physiological Effects
This compound has been shown to have analgesic effects in animal models of pain. It has also been shown to improve memory and cognitive function in animal models of Alzheimer's disease. Additionally, it has been shown to have antidepressant-like effects in animal models of depression.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,5-dimethoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide is its specificity for the sigma-1 receptor and the dopamine transporter. This specificity allows for more targeted research into the roles of these proteins in various physiological processes. However, one limitation of this compound is that its effects may be species-specific and may not translate to humans.

Future Directions

There are several future directions for research into N-(2,5-dimethoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide. One area of interest is its potential as a therapeutic agent for various neurological disorders, including Alzheimer's disease and depression. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various physiological processes. Finally, studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

N-(2,5-dimethoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide was synthesized using a multi-step process that involved the reaction of 2,5-dimethoxyaniline with furan-2-carboxaldehyde to form 2-(furan-2-yl)-2,5-dimethoxyaniline. This intermediate was then reacted with 3-bromo-6-chloropyridazine to form the desired product, this compound.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have activity at the sigma-1 receptor, a protein that is involved in various physiological processes including pain perception, memory, and mood regulation. This compound has also been shown to have activity at the dopamine transporter, a protein that is involved in the regulation of dopamine levels in the brain.